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Compound of Interest

Compound Name: Bombykol

Cat. No.: B110295 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of semiochemicals like Bombykol is paramount. This document provides immediate,

essential guidance on the necessary personal protective equipment (PPE), operational

protocols, and disposal plans for Bombykol, ensuring laboratory safety and procedural

integrity.

Chemical and Physical Properties
A comprehensive understanding of a substance's properties is the foundation of safe handling.

The key quantitative data for Bombykol are summarized below. It is important to note that

while some safety data sheets (SDS) classify Bombykol as non-hazardous, others categorize

it as harmful upon ingestion, skin contact, or inhalation. Due to this conflicting information, a

cautious approach is strongly recommended.
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Property Value Source

Chemical Name
(10E,12Z)-10,12-

Hexadecadien-1-ol

CAS Number 765-17-3

Molecular Formula C₁₆H₃₀O [1]

Molecular Weight 238.41 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 130–133 °C (at 0.005 Torr) [2]

Flash Point
133.5 °C (Calculated for

(10Z,12E) isomer)
[3]

Water Solubility ≈0.2 mg/L (estimated) [2]

Toxicity (LD₅₀)

Intraperitoneal (mouse): 6500

mg/kg. Oral and dermal LD₅₀

and inhalation LC₅₀ data are

not readily available.

[4]

GHS Classification

Not uniformly classified. Some

sources indicate "Not a

hazardous substance or

mixture," while others suggest

"Harmful if swallowed,"

"Harmful in contact with skin,"

and "Harmful if inhaled."

[5][6]

Note: The lack of comprehensive, publicly available toxicity data necessitates handling

Bombykol with a high degree of caution, assuming it to be potentially hazardous.

Personal Protective Equipment (PPE)
Given the conflicting safety information, the following PPE is mandatory when handling

Bombykol to minimize exposure risk:
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Eye Protection: Chemical safety goggles with side shields are required to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential. Gloves should

be inspected before each use and changed immediately if contaminated.

Body Protection: A laboratory coat must be worn. For procedures with a higher risk of

splashing, a chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If a fume hood is not available or if there is a risk of aerosol

formation, a respirator may be necessary.

Experimental Protocol: Safe Handling in a
Laboratory Setting
Adherence to a strict, step-by-step protocol is crucial for minimizing risks.

1. Preparation and Planning:

Conduct a thorough risk assessment for the specific procedures involving Bombykol.
Ensure all necessary PPE is available and in good condition.
Verify that a chemical fume hood is functioning correctly.
Locate the nearest safety shower and eyewash station.

2. Handling Procedures:

Perform all manipulations of pure Bombykol or concentrated solutions within a certified
chemical fume hood.
Use the smallest quantity of Bombykol necessary for the experiment.
Avoid direct contact with the substance. Use appropriate tools (e.g., spatulas, pipettes with
disposable tips) for transfers.
Keep containers of Bombykol sealed when not in use to minimize the release of vapors.
Clearly label all containers with the chemical name and any known hazards.

3. Spill Response:
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In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand, or commercial spill pillows).
Place the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal.
Clean the spill area with a suitable solvent, followed by soap and water.
For larger spills, evacuate the area and contact the appropriate emergency response
personnel.

Disposal Plan
Proper disposal of Bombykol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All disposable materials that have come into contact with Bombykol (e.g., gloves, pipette
tips, absorbent paper) should be considered contaminated waste.
Collect all Bombykol-contaminated waste in a dedicated, sealed, and clearly labeled
hazardous waste container.
Unused or unwanted Bombykol should also be disposed of as hazardous chemical waste.
Do not pour it down the drain.[7]

2. Disposal of Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.
The rinsate should be collected and disposed of as hazardous waste.
After triple-rinsing, the container can be disposed of as non-hazardous waste, or recycled if
local regulations permit. Deface the original label before disposal.

3. Final Disposal:

All hazardous waste must be disposed of through the institution's designated hazardous
waste management program.[7] Follow all local, state, and federal regulations for chemical
waste disposal.

Workflow for Safe Handling of Bombykol
The following diagram illustrates the logical workflow for the safe handling of Bombykol, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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